Cas no 1774904-77-6 (2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one)

• Product Name: 2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one
• CAS No: 1774904-77-6
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 5210867
• Update Time: 2025-06-07

2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one

• Inchi： 1S/C14H15ClN2O/c1-10(2)9-17-13(18)8-12(16-14(17)15)11-6-4-3-5-7-11/h3-8,10H,9H2,1-2H3
• InChI Key： YEAHCXSLNWKTGG-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2=CC=CC=C2)=CC(=O)N1CC(C)C

Additional information on 2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one

Professional Introduction to 2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one (CAS No. 1774904-77-6)

2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one, identified by its CAS number 1774904-77-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a structural motif widely recognized for its biological activity and utility in drug development. The presence of a chloro substituent, an isobutyl group, and a phenyl ring at specific positions on the pyrimidine core contributes to its unique chemical properties and potential pharmacological applications.

The structural features of 2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one make it a promising candidate for further investigation in various therapeutic areas. The chloro group, for instance, is often employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. Meanwhile, the isobutyl moiety can influence the compound's solubility and bioavailability, while the phenyl ring contributes to electronic and steric effects that are critical for receptor interaction. These characteristics collectively position this compound as a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives. Studies have demonstrated that modifications at the 2-, 3-, and 6-position of the pyrimidine ring can lead to compounds with diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one suggests that it may exhibit unique interactions with biological targets, making it an attractive subject for further research.

One of the most compelling aspects of this compound is its potential role in oncology research. Pyrimidine-based molecules have long been investigated for their ability to interfere with key cellular processes involved in cancer progression. For example, certain pyrimidine derivatives have been shown to inhibit kinases and other enzymes that are overexpressed in tumor cells. The structural framework of 2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one bears resemblance to known chemotherapeutic agents, suggesting that it may possess similar mechanisms of action or even offer improved efficacy and reduced toxicity compared to existing treatments.

Moreover, advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how 2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one interacts with target proteins such as kinases, transcription factors, and receptors. These virtual screenings have identified several promising hit compounds that warrant further experimental validation. Such computational approaches not only expedite the drug discovery process but also provide valuable insights into the structure-function relationships of novel molecules.

The synthesis of 2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one presents an interesting challenge due to the complexity of its molecular architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of complex heterocyclic compounds. Techniques such as multi-step organic synthesis, including condensation reactions, nucleophilic substitutions, and functional group transformations, have been employed to efficiently produce this compound in good yields and purity. These synthetic strategies are essential for generating sufficient material for preclinical studies and eventual clinical trials.

In addition to its pharmaceutical applications, 2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one may also find utility in other areas such as agrochemicals or material science. Pyrimidine derivatives are known for their versatility and have been incorporated into various formulations designed to protect crops or enhance material properties. While these applications are less explored compared to pharmaceuticals, they represent another avenue where this compound could contribute significantly.

The future direction of research on 2-Chloro-3-isobutyl-6-phenyl-3H-pyrimidin-4-one will likely involve expanding its chemical diversity through structural analogs and exploring its mechanism of action in greater detail. By synthesizing derivatives with modified substituents or different functional groups, researchers can fine-tune the biological activity of this compound and uncover new therapeutic possibilities. Furthermore, understanding how it interacts with biological targets at a molecular level will provide critical insights into its potential as a drug candidate.

Collaborations between academic institutions and pharmaceutical companies will be crucial in advancing the development of 2-Chloro-[email protected]##77##6 from bench research to clinical application. Such partnerships can leverage complementary expertise in synthetic chemistry, pharmacology, bioinformatics, and clinical development to accelerate progress towards bringing new treatments to patients who need them most. As computational tools continue to improve and synthetic methods become more efficient, the prospects for harnessing this compound's potential appear increasingly promising.